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Compound of Interest

Compound Name: 2-Naphthaldehyde

Cat. No.: B031174 Get Quote

Introduction

2-Naphthaldehyde, a polycyclic aromatic aldehyde, is a pivotal intermediate in organic

synthesis and materials science.[1] Its chemical persona is dominated by the formyl group (-

CHO) attached to the C2 position of the naphthalene ring. The unique electronic and steric

environment conferred by the bicyclic aromatic system dictates the reactivity of this aldehyde,

making it a versatile building block for complex molecular architectures, including

pharmaceutical intermediates, fluorescent dyes, and ligands for metal-organic frameworks

(MOFs).[2] This guide provides an in-depth analysis of the fundamental reactivity of the 2-
naphthaldehyde formyl group, tailored for researchers, scientists, and professionals in drug

development.

The core of 2-naphthaldehyde's reactivity lies in the electrophilic nature of the formyl carbon

atom. The carbon-oxygen double bond is polarized due to oxygen's higher electronegativity,

rendering the carbon atom susceptible to attack by nucleophiles.[3][4] The attached

naphthalene ring, a rigid and planar system, influences this reactivity through resonance and

inductive effects, distinguishing it from simpler aromatic aldehydes like benzaldehyde.

Physicochemical and Spectroscopic Properties

Accurate characterization is fundamental to any chemical study. 2-Naphthaldehyde typically

appears as an off-white to light yellow crystalline powder.[1][5] A summary of its key physical

and spectroscopic properties is provided below.
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Property Value

Molecular Formula C₁₁H₈O

Molecular Weight 156.18 g/mol [5][6][7][8]

Melting Point 58-61 °C[9][10]

Appearance Off-white to light yellow powder/chunks[1][5]

¹H NMR Shift (CDCl₃, ppm)

10.13 (s, 1H, -CHO), 8.29 (s, 1H), 7.96 (d, 1H),

7.93 (d, 1H), 7.89 (d, 1H), 7.87 (d, 1H), 7.62 (t,

1H), 7.56 (t, 1H)[11]

¹³C NMR Shift (CDCl₃, ppm)
192.0, 136.4, 134.3, 134.2, 132.6, 129.5, 129.0,

128.0, 127.0, 122.8[11]

IR Absorption (KBr, cm⁻¹) ~1700-1590 (C=O and C=N stretching)[12]

Core Reactivity: Nucleophilic Addition
The quintessential reaction of the formyl group is nucleophilic addition. A nucleophile attacks

the electrophilic carbonyl carbon, breaking the C=O π-bond and forming a tetrahedral alkoxide

intermediate. This intermediate is then typically protonated to yield an alcohol or undergoes

further reaction.[3][4]
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Reactants Intermediate Product

2-Naphthaldehyde

Nucleophile (Nu⁻) Tetrahedral Alkoxide Alcohol ProductProtonation (H⁺)

Dissolve 2-Naphthaldehyde
in Methanol

Add NaBH₄

Stir at RT (1-2h)

Quench with H₂O/HCl

Extract with
Organic Solvent

Dry and Concentrate

2-Naphthalenemethanol
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2-Naphthaldehyde + R-NH₂
Nucleophilic Attack

(Amine on Carbonyl)
Carbinolamine
Intermediate Proton Transfer Dehydration (-H₂O) Schiff Base (Imine)

Reactants

Reaction Steps

2-Naphthaldehyde

Enamine attacks
2-Naphthaldehyde

Ketone

Enamine Formation
(Ketone + Proline)

L-Proline Catalyst

Hydrolysis

β-Hydroxy Ketone
(High ee)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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